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Compound of Interest

Compound Name: SKLB-163

Cat. No.: B610867

Researchers and laboratory personnel engaged in the study of SKLB-163, a benzothiazole-2-
thiol derivative with potent anti-tumor activities, must adhere to stringent safety and disposal
protocols due to its cytotoxic nature.[1][2][3] While a specific Safety Data Sheet (SDS) for
SKLB-163 is not publicly available, its classification as a cytotoxic and antineoplastic agent
necessitates its handling as hazardous chemical waste.[4] The following guidelines are based
on best practices for the management of such research chemicals.

Personal Protective Equipment (PPE) and Handling

Given that analogous benzothiazole compounds are toxic upon ingestion or skin contact, cause
serious eye irritation, and are harmful if inhaled, comprehensive PPE is mandatory when
handling SKLB-163.[5][6][7] This includes, but is not limited to:

Gloves: Chemical-resistant gloves should be worn at all times.

Eye Protection: Safety goggles or a face shield are essential to prevent eye contact.[5][6]

Lab Coat: A dedicated lab coat should be worn to protect from contamination.

Respiratory Protection: When handling the compound in powder form or creating aerosols, a
properly fitted respirator is advised. Work should be conducted in a chemical fume hood.[5]

Storage Information
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Proper storage of SKLB-163 is crucial to maintain its stability and prevent accidental exposure.
It should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away
from incompatible materials.[5]

SKLB-163 Disposal Protocol

The disposal of SKLB-163 and any materials contaminated with it must be managed through
an approved hazardous waste program.[4] Do not dispose of SKLB-163 down the drain or in
regular trash.

Step 1: Waste Segregation

All solid waste contaminated with SKLB-163, including unused compound, contaminated lab
supplies (e.g., pipette tips, tubes, gloves, and absorbent pads), should be segregated from
non-hazardous waste.[4]

Liquid waste containing SKLB-163 should be collected in a designated, sealed, and clearly
labeled hazardous waste container.[4]

Step 2: Waste Collection

Solid Waste: Place all contaminated solid waste into a designated, puncture-resistant, and
clearly labeled hazardous waste container. These are often color-coded; for cytotoxic agents,
yellow or a specially marked black container is common.[4]

Liquid Waste: Collect all liquid waste containing SKLB-163 in a compatible, leak-proof
container with a secure lid. The container must be labeled as hazardous waste and include
the chemical name "SKLB-163".

Sharps: Any sharps (needles, scalpels) contaminated with SKLB-163 must be disposed of in
a designated sharps container for hazardous materials. If the syringe contains residual
amounts of the drug, it should be disposed of in a "Bulk" waste container, not a standard
sharps container.[4]

Step 3: Labeling and Storage of Waste
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o All waste containers must be clearly labeled with "Hazardous Waste," the name of the
chemical (SKLB-163), and the associated hazards (e.g., "Cytotoxic," "Toxic").

» Store waste containers in a designated satellite accumulation area within the laboratory,
away from general work areas.

Step 4: Final Disposal

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]

Spill and Exposure Procedures

In Case of a Spill:

Evacuate the immediate area and alert others.

Wear appropriate PPE, including respiratory protection if the spill involves powder.

Contain the spill using an appropriate absorbent material for liquids or by carefully covering a
powder spill.

Clean the area with a suitable decontaminating solution.

Collect all cleanup materials in a designated hazardous waste container.
In Case of Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes.[6]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[6]

 Inhalation: Move to fresh air immediately.[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6]
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In all cases of exposure, seek immediate medical attention and have information about the
chemical available.

Summary of SKLB-163 Properties

Property Value Source
Molecular Formula C18H16CIN302S2 [1]
Molecular Weight 405.92 [1]
Appearance Solid N/A

Cytotoxic, likely toxic if
swallowed or in contact with

Known Hazards . . (21151161171
skin, causes serious eye

irritation, harmful if inhaled.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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